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Compound of Interest

Compound Name: 1-Cyclopentyl-4-methylbenzene

Cat. No.: B1600520 Get Quote

Abstract: This document provides a comprehensive guide to the safe handling, storage, and

disposal of 1-Cyclopentyl-4-methylbenzene (CAS No. 827-55-4), also known as p-

tolylcyclopentane. Designed for researchers, chemists, and drug development professionals,

this guide synthesizes chemical property data, hazard information from analogous compounds,

and established safety protocols to ensure laboratory safety and regulatory compliance. It

details necessary personal protective equipment (PPE), emergency procedures for spills and

exposures, and a complete workflow for compliant hazardous waste disposal.

A Note on Data Integrity: A complete, verified Safety Data Sheet (SDS) for 1-Cyclopentyl-4-
methylbenzene is not readily available in public databases. Therefore, this guide has been

constructed by integrating the limited available hazard data with a conservative risk

assessment based on the compound's chemical structure—an aromatic hydrocarbon fused

with a cycloalkane. Properties and hazard classifications are informed by data from structurally

similar compounds, such as cyclopentane and other p-alkylated toluenes. This approach

ensures a high standard of safety in the absence of complete substance-specific data.

Chemical Properties and Hazard Identification
1-Cyclopentyl-4-methylbenzene is an aromatic hydrocarbon. Its behavior is dictated by the

toluene ring, which makes it a nonpolar organic solvent, and the cyclopentyl group. It should be

treated as a flammable liquid that is immiscible with water and potentially irritating to skin and

eyes.
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Physical and Chemical Properties
The following table summarizes the known and estimated properties of 1-Cyclopentyl-4-
methylbenzene.

Property Value Source / Rationale

CAS Number 827-55-4 [1][2]

Molecular Formula C₁₂H₁₆ [3][4]

Molecular Weight 160.26 g/mol [3][5]

Appearance Colorless liquid (presumed)
Based on analogous

alkylbenzenes.

Boiling Point ~180-200 °C (estimated)

Analogous to p-propyltoluene

(~158 °C) and considering

increased molecular weight.

Density ~0.87 g/cm³ (estimated)

Analogous to other

alkylbenzenes which are less

dense than water.[6]

Solubility
Insoluble in water; Soluble in

organic solvents.

Typical for aromatic

hydrocarbons.[7]

Flash Point ~40-50 °C (estimated)

Expected to be a combustible

liquid. Analogous to 1,2,4-

Trimethylbenzene (~44 °C).[7]

Vapor Pressure
Low, but will produce vapors at

room temperature.

General property of similar

organic liquids.

Hazard Identification and Classification
Based on available data and structural analogy, 1-Cyclopentyl-4-methylbenzene should be

handled as a substance with the following potential hazards:

Physical Hazards:
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Combustible Liquid: Vapors may form flammable mixtures with air. Keep away from heat,

sparks, and open flames.[8][9]

Health Hazards:

H302: Harmful if swallowed.[5]

Aspiration Hazard: May be fatal if swallowed and enters airways. This is a common hazard

for low-viscosity hydrocarbons.[10][11]

Skin Irritation: Prolonged or repeated contact may cause skin irritation and dryness or

cracking.[11][12]

Eye Irritation: May cause serious eye irritation upon contact.[12]

Respiratory Irritation: Inhalation of high concentrations of vapor or mist may cause

respiratory tract irritation and central nervous system effects such as headache, dizziness,

and nausea.[12][13]

Environmental Hazards:

Harmful to aquatic life: Expected to have long-lasting effects on aquatic organisms. Avoid

release to the environment.[10][14]

Laboratory Handling and Storage Protocols
The primary objective when handling 1-Cyclopentyl-4-methylbenzene is to prevent ignition of

vapors and to minimize personnel exposure through inhalation, ingestion, or skin contact.

Engineering Controls and Safe Handling
Ventilation: All work with this compound must be conducted in a certified chemical fume hood

to control vapor exposure.[14]

Ignition Sources: Ensure the work area is free of all ignition sources, including open flames,

hot plates, and spark-producing equipment. Use of spark-proof tools is recommended.[8][9]
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Grounding: When transferring significant quantities (>1 L), ground and bond containers and

receiving equipment to prevent static electricity discharge, which can ignite vapors.[9]

Aerosol Prevention: Avoid procedures that may generate aerosols or mists. When

transferring, pour slowly to minimize splashing.

Storage Protocol
Proper storage is critical to maintaining the stability of the chemical and preventing accidents.

Container: Store in a tightly sealed, properly labeled container made of a compatible material

(e.g., amber glass).

Location: Store in a cool, dry, and well-ventilated area designated for flammable or

combustible liquids.[10][14] This area should be separate from strong oxidizing agents, with

which aromatic hydrocarbons can react violently.

Temperature: Avoid direct sunlight and store away from heat sources.[14]

Personal Protective Equipment (PPE)
Appropriate PPE is the final barrier between the researcher and the chemical. The following

must be worn at all times when handling 1-Cyclopentyl-4-methylbenzene:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes.[9]

Skin Protection:

A flame-resistant lab coat should be worn and kept buttoned.

Wear chemically resistant gloves. Nitrile gloves are suitable for incidental contact. For

prolonged contact or immersion, consider heavier-duty gloves like Viton®. Change gloves

immediately if they become contaminated.[9]

Respiratory Protection: Not typically required when work is performed within a fume hood. If

engineering controls fail or for large-scale spills, a respirator with an organic vapor cartridge

may be necessary.
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Emergency Procedures
First Aid Measures

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.[13]

Skin Contact: Remove all contaminated clothing. Wash the affected area immediately and

thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation

develops or persists.[10]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[14]

Ingestion:Do NOT induce vomiting due to the high risk of chemical aspiration into the lungs,

which can be fatal. If the person is conscious, rinse their mouth with water. Seek immediate

medical attention.[9][10]

Spill Response Protocol
For small spills (< 200 mL) within a chemical fume hood:

Alert Personnel: Notify others in the immediate area.

Control Ignition Sources: Ensure all nearby ignition sources are turned off.

Contain Spill: Use a commercial spill kit absorbent or an inert material like vermiculite or

sand to dike the spill and prevent it from spreading.

Absorb Spill: Gently cover the spill with the absorbent material, working from the outside in.

Collect Waste: Using non-sparking tools (e.g., a plastic scoop), carefully collect the absorbed

material and place it into a labeled, sealable container for hazardous waste disposal.

Decontaminate: Wipe the spill area with a cloth dampened with a soap and water solution.

Place the cleaning materials into the hazardous waste container.
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Dispose: Seal and label the container as hazardous waste and follow the disposal

procedures outlined in Section 5.

For large spills, or any spill outside of a fume hood, evacuate the area immediately, post a

warning sign, and contact your institution's Environmental Health & Safety (EHS) department.
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Caption: Workflow for responding to a 1-Cyclopentyl-4-methylbenzene spill.
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Waste Disposal Procedures
1-Cyclopentyl-4-methylbenzene and any materials contaminated with it must be disposed of

as hazardous waste. It is classified as an organic, non-halogenated solvent waste. Never

dispose of this chemical down the drain or in regular trash.

Protocol for Waste Collection and Disposal
Designate a Waste Container: Use a dedicated, chemically compatible, and leak-proof

container with a screw-top cap for liquid waste. Solid waste (contaminated gloves, absorbent

pads) should be collected in a separate, clearly marked container or a heavy-duty plastic

bag.

Labeling: Affix a hazardous waste label to the container before adding any waste. The label

must include:

The words "Hazardous Waste"

The full chemical name: "1-Cyclopentyl-4-methylbenzene"

The associated hazards (e.g., "Combustible," "Irritant")

The accumulation start date

Segregation: Do not mix this waste stream with other incompatible waste types, such as

halogenated solvents or strong acids/bases.

Collection: Keep the waste container closed at all times, except when adding waste. Store

the container in a designated satellite accumulation area within the laboratory.

Disposal Request: Once the container is full or has reached the institutional time limit for

accumulation, submit a chemical waste pickup request to your EHS department. Do not

overfill containers; leave at least 10% headspace.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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